Cas no 1000576-46-4 (<br>4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylami de)

• Product Name: <br>4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylami de
• CAS No: 1000576-46-4
• MF: C₁₄H₁₃BrCl₂N₂O₃S₂
• MW: 472.204618215561
• CID: 3157706
• PubChem ID: 26599039
• Update Time: 2025-06-26

<br>4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylami de Chemical and Physical Properties

Names and Identifiers

• <br>4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylami de
• MFCD09878069
• 1000576-46-4
• 4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylamide
• 4-Bromo-2-((2,4-dichlorophenyl)sulfonyl)-N,N-diethylthiazole-5-carboxamide

• MDL： MFCD09878069
• Inchi： 1S/C14H13BrCl2N2O3S2/c1-3-19(4-2)13(20)11-12(15)18-14(23-11)24(21,22)10-6-5-8(16)7-9(10)17/h5-7H,3-4H2,1-2H3
• InChI Key： IEHLTFAJAGNBJV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(N(CC)CC)=O)SC(=N1)S(C1C=CC(=CC=1Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 469.89280Da
• Monoisotopic Mass: 469.89280Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on <br>4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylami de

Introduction to 4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylamide (CAS No. 1000576-46-4)

4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylamide, identified by its CAS number 1000576-46-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole class, a structural motif renowned for its broad spectrum of biological activities and utility in drug development. The presence of multiple functional groups, including a bromine atom, a sulfonyl group, and an amide moiety, makes this molecule a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The structural complexity of 4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylamide positions it as a promising candidate for further investigation in various biological assays. The thiazole ring itself is a well-documented pharmacophore, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. Additionally, the substitution pattern on the aromatic ring and the sulfonyl group contribute to its potential interactions with biological targets, making it an interesting subject for structure-activity relationship (SAR) studies.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and pathways involved in diseases such as cancer and neurodegenerative disorders. Thiazole derivatives have been extensively studied due to their ability to modulate enzyme activity and interfere with disease-related signaling cascades. The bromine substituent in 4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylamide enhances its reactivity, allowing for further derivatization and optimization to improve pharmacological properties.

The diethylamide group at the 5-position of the thiazole ring introduces a polar moiety that can influence solubility and metabolic stability. This feature is particularly important in drug design, as it can enhance bioavailability while minimizing off-target effects. The combination of these structural elements makes 4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylamide a compelling candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Thiazole derivatives have been reported to exhibit inhibitory activity against various enzymes implicated in cancer progression, such as kinases and proteases. The sulfonyl group in 4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylamide is known to enhance binding affinity to biological targets by forming strong hydrogen bonds or coordinating with metal ions. This property has been leveraged in the design of potent inhibitors targeting diseases like diabetes and inflammatory disorders.

The bromine atom at the 4-position of the thiazole ring is another critical feature that contributes to the compound's reactivity. Brominated aromatic compounds are frequently employed in medicinal chemistry due to their ability to participate in cross-coupling reactions, enabling the synthesis of more complex derivatives. Such reactions are pivotal in generating libraries of compounds for high-throughput screening (HTS), a common strategy used to identify lead molecules with desired pharmacological profiles.

Current research trends indicate that 4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylamide could be explored as a precursor for developing novel therapeutic agents. For instance, its scaffold could be modified to target specific receptors or enzymes involved in neurological disorders such as Alzheimer's disease or Parkinson's disease. The thiazole core is particularly relevant here due to its presence in several FDA-approved drugs that exhibit neuroprotective effects.

The diethylamide functionality also suggests potential applications in peptidomimetics and protein-protein interaction inhibitors. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how this compound interacts with biological targets at the atomic level. Such insights are crucial for optimizing lead compounds before moving into preclinical testing.

In conclusion,4-Bromo-2-(2,4-dichlorophenylsulfonyl)thiazole-5-carboxylic acid diethylamide (CAS No. 1000576-46-4) represents a structurally intriguing molecule with significant potential in drug discovery. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological pathways and mechanisms underlying human health and disease,this compound will likely play an important role in future pharmaceutical innovation.